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Compound of Interest

Compound Name: Pyrvinium embonate

Cat. No.: B12433230 Get Quote

For immediate reference, treat pyrvinium embonate as a cytotoxic and carcinogenic

compound. All waste must be segregated into a designated, properly labeled hazardous waste

container for disposal by a certified waste management service. Under no circumstances

should this chemical be disposed of down the drain.

This guide provides essential safety and logistical information for the proper handling and

disposal of pyrvinium embonate in a laboratory setting. Adherence to these procedures is

critical to ensure personnel safety and environmental compliance.

Hazard Identification and Safety Precautions
Pyrvinium embonate is classified with multiple health hazards. It is crucial to understand

these risks before handling the compound.

Primary Hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3]

Carcinogenicity: Suspected of causing cancer.[1][2][3]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2]
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Personal Protective Equipment (PPE): Due to the hazardous nature of pyrvinium embonate,

the following PPE must be worn at all times when handling the compound:

Gloves: Impervious, chemical-resistant gloves (e.g., nitrile).[2][3]

Eye Protection: Safety goggles or a face shield.[2]

Lab Coat: A lab coat or gown, preferably disposable.[2]

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, is

required to avoid inhalation of dust or aerosols.[2][3]

Quantitative Hazard Classification
The following table summarizes the hazard classifications for pyrvinium embonate according

to the Globally Harmonized System (GHS).

Hazard Category GHS Classification Hazard Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 4

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.

Carcinogenicity Category 2
H351: Suspected of causing

cancer.

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.

Data sourced from multiple safety data sheets.[1][2][3][4]
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The disposal of pyrvinium embonate and any materials contaminated with it must be handled

as hazardous, cytotoxic waste.[5][6]

Step 1: Waste Segregation

At the point of generation, segregate all pyrvinium embonate waste from other laboratory

waste streams.[5][7][8]

This includes pure compound, contaminated consumables, and solutions.

Step 2: Solid Waste Disposal

Pure Compound: Unused or expired pyrvinium embonate must be disposed of in its

original container or a new, compatible, and sealed container.

Contaminated Labware: Items such as gloves, weighing paper, pipette tips, and paper towels

that have come into contact with pyrvinium embonate are considered cytotoxic waste.

Place all solid contaminated waste into a designated, rigid, leak-proof hazardous waste

container.[5] This container should be clearly labeled.

Step 3: Liquid Waste Disposal

Solutions: Aqueous and solvent-based solutions containing pyrvinium embonate must be

collected as hazardous chemical waste.

Container: Use a compatible, leak-proof container with a secure screw-top cap. The

container must be clearly labeled.

NEVER dispose of solutions containing pyrvinium embonate down the sink or drain.[9][10]

Step 4: Labeling

All waste containers must be labeled with the words "Hazardous Waste."[8]

The label must also clearly identify the contents, including "Pyrvinium Embonate" and list

all associated hazards (e.g., "Toxic," "Carcinogen").[8]
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Step 5: Storage and Collection

Store sealed hazardous waste containers in a designated and secure satellite accumulation

area.[8][10]

Ensure that the storage area is away from incompatible materials.[8][11]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.[4][12]

Experimental Workflow and Disposal Pathway
The following diagram illustrates the decision-making process for handling and disposing of

pyrvinium embonate in a laboratory setting.
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Caption: Workflow for the safe disposal of pyrvinium embonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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